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Compound of Interest

Compound Name: Diethyl phenylmalonate

Cat. No.: B166042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl phenylmalonate, a key
chemical intermediate in pharmaceutical synthesis. This document details its chemical and
physical properties, outlines primary synthesis methodologies, and elucidates its critical role in
the production of barbiturates, particularly phenobarbital.

Core Compound Data

Diethyl phenylmalonate is an aromatic malonic ester. Key identifying information and physical
properties are summarized below for quick reference.

Identifier Value Reference
CAS Number 83-13-6

Molecular Formula C13H1604 [1]
Molecular Weight 236.26 g/mol

IUPAC Name diethyl 2-phenylpropanedioate [1]

Phenylmalonic acid diethyl
Synonyms ester, Propanedioic acid, [1]

phenyl-, diethyl ester
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Physical Property Value Conditions
Colorless to light yellow

Appearance A .
liquid/solid

Melting Point 16.5°C

Boiling Point 170-172 °C at 14 mmHg

Density 1.096 g/cm3

Refractive Index 1.491 at 20°C

Synthesis of Diethyl Phenylmalonate

The synthesis of diethyl phenylmalonate is a critical process for its application in further
chemical manufacturing. While various methods exist, a prevalent laboratory and industrial
method involves the Claisen condensation of ethyl phenylacetate with diethyl oxalate, followed
by decarbonylation.[2] This indirect route is often preferred because aryl halides are generally
poor electrophiles for direct alkylation of diethyl malonate.[2]

An alternative approach involves the condensation of ethyl phenylacetate with diethyl
carbonate in the presence of a base like sodium ethoxide.[3]

Experimental Protocol: Synthesis via Claisen
Condensation

This protocol is a generalized representation based on established chemical principles.

e Preparation of Sodium Ethoxide: In a suitable reaction vessel equipped with a stirrer and
condenser, dissolve clean sodium metal in absolute ethanol to prepare a solution of sodium
ethoxide.

« Initial Condensation: Cool the sodium ethoxide solution and add diethyl oxalate with vigorous
stirring. Immediately follow with the addition of ethyl phenylacetate.

e Reaction and Precipitation: The reaction mixture is stirred, leading to the formation of a
sodium salt precipitate.
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 Liberation of the Intermediate: Treat the sodium salt with a dilute acid (e.qg., sulfuric acid) to
liberate diethyl phenyloxobutandioate.

o Decarbonylation: Heat the isolated intermediate under reduced pressure. This step removes
a molecule of carbon monoxide, yielding diethyl phenylmalonate.

 Purification: The crude diethyl phenylmalonate is then purified by vacuum distillation.

Role in Drug Development: Synthesis of
Phenobarbital

Diethyl phenylmalonate is a crucial precursor in the synthesis of phenobarbital, a long-acting
barbiturate used as an anticonvulsant and sedative. The synthesis involves two primary stages
following the production of diethyl phenylmalonate.

o Alkylation: The a-carbon of diethyl phenylmalonate is deprotonated by a strong base (e.g.,
sodium ethoxide) to form a carbanion. This nucleophile is then alkylated with an ethyl halide
(e.g., ethyl bromide) to introduce the ethyl group, yielding diethyl ethylphenylmalonate.[4]

o Condensation with Urea: The resulting diethyl ethylphenylmalonate undergoes a
condensation reaction with urea in the presence of a strong base like sodium ethoxide or
methoxide. This step forms the barbiturate ring, producing phenobarbital.[4][5]

The overall synthetic pathway from diethyl phenylmalonate to phenobarbital is a cornerstone
of its pharmaceutical production.

Diethy! Phenyimalonate

Click to download full resolution via product page
Caption: Synthesis of Phenobarbital from Diethyl Phenylmalonate.

Biological Significance and Applications

The primary biological relevance of diethyl phenylmalonate is as an intermediate in the
synthesis of pharmacologically active molecules.[3] Derivatives of diethyl phenylmalonate,
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such as phenobarbital, exert their effects by modulating neurotransmitter systems, particularly
by enhancing the activity of GABA receptors, which leads to increased inhibitory
neurotransmission in the central nervous system.[3]

Beyond barbiturates, diethyl phenylmalonate and its derivatives are utilized in the synthesis
of other therapeutic agents, including anti-inflammatory drugs and anticonvulsants.[6] It also
serves as a versatile building block in broader organic synthesis for creating complex
molecules and heterocyclic compounds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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